3-cyclopropyl-2-fluorophenyl fluoranesulfonate
Overview
Description
3-cyclopropyl-2-fluorophenyl fluoranesulfonate, also known as 3-CPF, is a fluorinated organic compound that has been used in a variety of scientific research applications. It is a relatively new compound, having only been discovered in the early 2000s, and has been used in a range of studies including the synthesis of drugs, the development of new catalysts, and the study of biochemical and physiological effects.
Scientific Research Applications
3-cyclopropyl-2-fluorophenyl fluoranesulfonate has been used in a variety of scientific research applications. It has been used as a catalyst in drug synthesis, as a reagent in organic synthesis, and as a building block for the development of new catalysts. It has also been used in studies of biochemical and physiological effects, including the study of enzyme inhibitors and receptor agonists.
Mechanism of Action
The mechanism of action of 3-cyclopropyl-2-fluorophenyl fluoranesulfonate is not fully understood. It is believed that the sulfonate group of the compound binds to proteins in the body and inhibits their activity. This inhibition of protein activity can lead to a variety of biochemical and physiological effects, depending on the target protein.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-cyclopropyl-2-fluorophenyl fluoranesulfonate are still being studied. It has been shown to inhibit the activity of some enzymes, such as cyclooxygenase-2 (COX-2), and to act as an agonist of some receptors, such as the serotonin 5-HT2A receptor. It has also been shown to have anti-inflammatory and anti-cancer properties, although the exact mechanisms of action are not yet known.
Advantages and Limitations for Lab Experiments
3-cyclopropyl-2-fluorophenyl fluoranesulfonate has several advantages for use in lab experiments. It is relatively easy to synthesize and can be used in a variety of research applications. It is also relatively stable, making it suitable for long-term storage. However, 3-cyclopropyl-2-fluorophenyl fluoranesulfonate also has some limitations. It is not very soluble in water, making it difficult to use in experiments that require aqueous solutions. It is also toxic, so it must be handled with care.
Future Directions
There are a number of possible future directions for 3-cyclopropyl-2-fluorophenyl fluoranesulfonate research. One potential direction is the development of new catalysts based on the compound. Another possibility is the development of new inhibitors or agonists of specific proteins. Additionally, further research could be done on the biochemical and physiological effects of 3-cyclopropyl-2-fluorophenyl fluoranesulfonate, including its anti-inflammatory and anti-cancer properties. Finally, further research could be done on the synthesis of 3-cyclopropyl-2-fluorophenyl fluoranesulfonate and the development of new methods for its synthesis.
Synthesis Methods
3-cyclopropyl-2-fluorophenyl fluoranesulfonate is synthesized through a two-step process. The first step involves the reaction of 3-cyclopropyl-2-fluorophenol with fluorosulfonic acid in the presence of a catalyst. This reaction produces 3-cyclopropyl-2-fluorophenyl fluorosulfonate, which is then converted to 3-cyclopropyl-2-fluorophenyl fluoranesulfonate through a second reaction with a base. The second reaction results in the formation of a sulfonate group, which gives 3-cyclopropyl-2-fluorophenyl fluoranesulfonate its unique properties.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclopropyl-2-fluorophenyl fluoranesulfonate involves the reaction of cyclopropylbenzene with fluorine gas to form 3-cyclopropylfluorobenzene, which is then reacted with sulfur trioxide to form 3-cyclopropylsulfonylfluorobenzene. This compound is then reacted with sodium fluoride to form the final product, 3-cyclopropyl-2-fluorophenyl fluoranesulfonate.", "Starting Materials": [ "Cyclopropylbenzene", "Fluorine gas", "Sulfur trioxide", "Sodium fluoride" ], "Reaction": [ "Step 1: Cyclopropylbenzene is reacted with fluorine gas in the presence of a catalyst to form 3-cyclopropylfluorobenzene.", "Step 2: 3-cyclopropylfluorobenzene is reacted with sulfur trioxide to form 3-cyclopropylsulfonylfluorobenzene.", "Step 3: 3-cyclopropylsulfonylfluorobenzene is reacted with sodium fluoride to form 3-cyclopropyl-2-fluorophenyl fluoranesulfonate." ] } | |
CAS RN |
2411261-77-1 |
Product Name |
3-cyclopropyl-2-fluorophenyl fluoranesulfonate |
Molecular Formula |
C9H8F2O3S |
Molecular Weight |
234.2 |
Purity |
95 |
Origin of Product |
United States |
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